kb NB 142-70

• CAS No.: 1233533-04-4
• Product Name: kb NB 142-70
• Molecular Formula: C11H9NO2S2
• Molecular Weight: 251.32
• IUPAC Name: 9-hydroxy-3,4-dihydro-2H-[1]benzothiolo[2,3-f][1,4]thiazepin-5-one
• Standard InChI: InChI=1S/C11H9NO2S2/c13-6-1-2-8-7(5-6)9-10(16-8)11(14)12-3-4-15-9/h1-2,5,13H,3-4H2,(H,12,14)
• Standard InChIKey: DHUAGGSHTKPOHU-UHFFFAOYSA-N
• SMILES: C1CSC2=C(C(=O)N1)SC3=C2C=C(C=C3)O
• Appearance: Solid powder
• Description: kb NB 142-70 is a selective protein kinase D (PKD) inhibitor with IC50 values are 28.3, 58.7 and 53.2 nM for PKD1, 2 and 3 respectively. kb NB 142-70 prevents wound-induced migration of intestinal epithelial cells. PKD1, the most studied member of the PKD family, is implicated in the regulation of a remarkable array of fundamental biological processes, including signal transduction, cell proliferation and differentiation, membrane trafficking, hormone secretion, immune regulation, cardiac hypertrophy, angiogenesis, and cancer.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: kb NB 142-70; kb NB142-70; kb NB-142-70.
• Reference: 1: Ni Y, Wang L, Zhang J, Pang Z, Liu Q, Du J. PKD1 is downregulated in non-small cell lung cancer and mediates the feedback inhibition of mTORC1-S6K1 axis in response to phorbol ester. Int J Biochem Cell Biol. 2015 Mar;60:34-42. doi: 10.1016/j.biocel.2014.12.018. Epub 2015 Jan 9. PubMed PMID: 25578563.; 2: Sinnett-Smith J, Ni Y, Wang J, Ming M, Young SH, Rozengurt E. Protein kinase D1 mediates class IIa histone deacetylase phosphorylation and nuclear extrusion in intestinal epithelial cells: role in mitogenic signaling. Am J Physiol Cell Physiol. 2014 May 15;306(10):C961-71. doi: 10.1152/ajpcell.00048.2014. Epub 2014 Mar 19. PubMed PMID: 24647541; PubMed Central PMCID: PMC4024715.; 3: Ni Y, Sinnett-Smith J, Young SH, Rozengurt E. PKD1 mediates negative feedback of PI3K/Akt activation in response to G protein-coupled receptors. PLoS One. 2013 Sep 9;8(9):e73149. doi: 10.1371/journal.pone.0073149. eCollection 2013. Erratum in: PLoS One. 2014;9(1). doi:10.1371/annotation/70d3c7b0-9718-4bb1-abed-d0defc3b7fc4. PubMed PMID: 24039875; PubMed Central PMCID: PMC3767810.; 4: Young SH, Rozengurt N, Sinnett-Smith J, Rozengurt E. Rapid protein kinase D1 signaling promotes migration of intestinal epithelial cells. Am J Physiol Gastrointest Liver Physiol. 2012 Aug 1;303(3):G356-66. doi: 10.1152/ajpgi.00025.2012. Epub 2012 May 17. PubMed PMID: 22595992; PubMed Central PMCID: PMC3423107.
• PubChem Compound: 45258277
• Last Modified: Nov 11 2021